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Compound of Interest

Compound Name: 2,7-Nonadiyne

Cat. No.: B15475987

This technical guide provides a detailed overview of the key physical properties of 2,7-
Nonadiyne, specifically its density and refractive index. It is intended for researchers,
scientists, and professionals in drug development who require precise data and an
understanding of the methodologies used to obtain this information.

Core Physical Properties

2,7-Nonadiyne is an organic compound with the chemical formula C9H12. Its physical
characteristics are crucial for its handling, characterization, and application in various chemical
syntheses.

Quantitative Data

The known physical properties of 2,7-Nonadiyne are summarized in the table below.

Physical Property Value Units
Density 0.833 g/mL
Refractive Index 1.467 (unitless)

Experimental Protocols

The determination of the physical properties of liquid organic compounds like 2,7-Nonadiyne
requires precise and standardized experimental procedures. The following sections detail the
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common methodologies used to measure density and refractive index.

Density Determination using a Pychometer

Density is a fundamental physical property that represents the mass of a substance per unit
volume. For liquids, a pycnometer, also known as a specific gravity bottle, is a highly accurate
device for this measurement.[1] The method relies on determining the mass of a precise
volume of the liquid.

Apparatus:

o Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)[1][2]
e Analytical balance (with a precision of at least +0.0001 g)

e Thermometer

o Thermostatic bath (optional, for high precision)

 Distilled water (as a reference liquid)

» Acetone (for cleaning and drying)

Procedure:

o Cleaning and Calibration: The pycnometer is thoroughly cleaned with a suitable solvent,
such as acetone, and dried completely.[1] Its empty mass (mo) is then accurately weighed on
an analytical balance.

o Reference Liquid Measurement: The pycnometer is filled with a reference liquid of a well-
known density, typically distilled water. Care is taken to ensure no air bubbles are trapped
inside. The stopper is inserted, and any excess liquid that emerges through the capillary is
carefully wiped off.[1] The filled pycnometer is then weighed (m1).

o Sample Measurement: The pycnometer is emptied, cleaned, and dried again. It is then filled
with 2,7-Nonadiyne, and the same procedure of filling and weighing is followed to obtain the
mass of the pycnometer filled with the sample (mz).
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o Temperature Control: For the highest accuracy, all weighings should be performed at a
constant, recorded temperature, as density is temperature-dependent.[3][4] A thermostatic
bath can be used to maintain a consistent temperature.[5]

Calculation of Density: The density of the 2,7-Nonadiyne (p_sample) is calculated using the
following formula:

p_sample = [(mz - mo) / (M1 - mo)] * p_water

where:

Mo is the mass of the empty pycnometer.

m1 is the mass of the pycnometer filled with water.

mz is the mass of the pycnometer filled with 2,7-Nonadiyne.

p_water is the known density of water at the experimental temperature.

Refractive Index Measurement using an Abbe
Refractometer

The refractive index of a substance is a dimensionless number that describes how light
propagates through that medium. It is a characteristic property and is often used to identify and
assess the purity of liquid samples. The Abbe refractometer is a common instrument for this
measurement.[6][7][8]

Apparatus:

Abbe Refractometer[6][9]

Light source (often a sodium D-line lamp, A = 589 nm)[6]

Dropper or Pasteur pipette

A suitable solvent (e.g., ethanol or acetone) for cleaning

Soft lens paper
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Procedure:

Instrument Calibration: The refractometer is calibrated using a standard of known refractive
index.

Sample Application: A few drops of 2,7-Nonadiyne are placed on the surface of the
measuring prism using a dropper.[7] The illuminating prism is then closed and locked.

Measurement: The user looks through the eyepiece and adjusts the controls to bring the
boundary line between the light and dark fields into sharp focus and exactly on the
crosshairs of the reticle.[10]

Reading the Value: The refractive index value is then read directly from the instrument's
scale.

Temperature Control: The refractive index is temperature-dependent, so the temperature of
the prisms should be controlled, often by a circulating water bath, and the measurement
temperature should be recorded.[11]

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of 2,7-Nonadiyne.
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Caption: Workflow for determining the density and refractive index of 2,7-Nonadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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